3-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one

• IUPAC Name: 3-methoxy-6,7,8,9-tetrahydrobenzo[7]annulen-5-one
• InChI: InChI=1S/C12H14O2/c1-14-10-7-6-9-4-2-3-5-12(13)11(9)8-10/h6-8H,2-5H2,1H3
• InChI Key: JXRMNNQXGGHSQM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCCCC2=O)C=C1
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol

Description

“3-Methoxy-6,7,8,9-tetrahydro-5H-benzo7annulen-5-one” is a chemical compound with the CAS Number: 91495-63-5. It has a molecular weight of 190.24. The compound is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The IUPAC name of the compound is 3-methoxy-5,7,8,9-tetrahydro-6H-benzo7annulen-6-one. The InChI Code is 1S/C12H14O2/c1-14-12-6-5-9-3-2-4-11(13)7-10(9)8-12/h5-6,8H,2-4,7H2,1H3.

Physical And Chemical Properties Analysis

The compound has a melting point of 52-55°C. It is a powder in physical form.

Scientific Research Applications

Synthesis and Pharmacological Importance

The core structure of 3-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one is closely related to compounds like 6H-Benzo[c]chromen-6-ones, which are significant in the synthesis of secondary metabolites with considerable pharmacological importance. Due to their limited natural quantities, synthetic procedures for these compounds have been developed, including Suzuki coupling reactions and reactions of 3-formylcoumarin with 1,3-bis(silylenol ethers), showcasing their importance in medicinal chemistry and drug development (Mazimba, 2016).

Antimicrobial Applications

Benzofuran derivatives, which share structural similarities with 3-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one, have been identified as having a broad range of biological and pharmacological applications. They have emerged as pharmacophores in the design of new antimicrobial agents, showcasing their utility in addressing antibiotic resistance and in the development of new therapeutic agents (Hiremathad et al., 2015).

Bioactivities and Pharmacological Properties

Osthole, a compound structurally related to 3-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one, demonstrates multiple pharmacological actions including neuroprotective, immunomodulatory, anticancer, and antimicrobial activities. The wide array of biological activities associated with such compounds underlines their potential as multi-target alternative medicines and highlights the importance of their structural features in drug discovery (Zhang et al., 2015).

Anticorrosive Properties

Quinoline derivatives, related to the core structure of 3-Methoxy-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-one, are recognized for their anticorrosive materials applications. Their effectiveness against metallic corrosion due to their ability to form stable chelating complexes highlights their potential in the development of new materials and coatings, further underlining the versatility of such compounds in industrial applications (Verma et al., 2020).

Safety and Hazards

The compound is labeled with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

A mixture of 3-hydroxy-6,7,8,9-tetrahydrobenzocyclohepten-5-one (7.02 g), potassium carbonate (8.25 g) and iodomethane (7.4 ml) in N,N-dimethylformamide (70 ml) was stirred at 50-55° C. for 7 hours. The resulting mixture was diluted with ethyl acetate. The organic layer was washed with brine, dried over magnesium sulfate and evaporated in vacuo to afford 3-methoxy-6,7,8,9-tetrahydrobenzocyclohepten-5-one (5.49 g).